Cas no 1235361-83-7 (2-{[5-(3-nitrophenyl)-1-(prop-2-en-1-yl)-1H-imidazol-2-yl]sulfanyl}-N-(1,3-thiazol-2-yl)acetamide)

• Product Name: 2-{[5-(3-nitrophenyl)-1-(prop-2-en-1-yl)-1H-imidazol-2-yl]sulfanyl}-N-(1,3-thiazol-2-yl)acetamide
• CAS No: 1235361-83-7
• MF: C₁₇H₁₅N₅O₃S₂
• MW: 401.462700128555
• CID: 5451899
• PubChem ID: 49671641
• Update Time: 2025-08-04

2-{[5-(3-nitrophenyl)-1-(prop-2-en-1-yl)-1H-imidazol-2-yl]sulfanyl}-N-(1,3-thiazol-2-yl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-((1-allyl-5-(3-nitrophenyl)-1H-imidazol-2-yl)thio)-N-(thiazol-2-yl)acetamide
• AKOS024477170
• 2-[5-(3-nitrophenyl)-1-prop-2-enylimidazol-2-yl]sulfanyl-N-(1,3-thiazol-2-yl)acetamide
• 2-{[5-(3-nitrophenyl)-1-(prop-2-en-1-yl)-1H-imidazol-2-yl]sulfanyl}-N-(1,3-thiazol-2-yl)acetamide
• F2964-1555
• 1235361-83-7
• 2-[[5-(3-Nitrophenyl)-1-(2-propen-1-yl)-1H-imidazol-2-yl]thio]-N-2-thiazolylacetamide

• Inchi： 1S/C17H15N5O3S2/c1-2-7-21-14(12-4-3-5-13(9-12)22(24)25)10-19-17(21)27-11-15(23)20-16-18-6-8-26-16/h2-6,8-10H,1,7,11H2,(H,18,20,23)
• InChI Key： ASYXNJIEEXIPRN-UHFFFAOYSA-N
• SMILES： C(NC1=NC=CS1)(=O)CSC1N(CC=C)C(C2=CC=CC([N+]([O-])=O)=C2)=CN=1

Computed Properties

• Exact Mass: 401.06163170g/mol
• Monoisotopic Mass: 401.06163170g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 27
• Rotatable Bond Count: 7
• Complexity: 547
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 159Ų

Experimental Properties

• Density: 1.45±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• pka: 7.93±0.50(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Imidazoles Substituted imidazoles

Additional information on 2-{[5-(3-nitrophenyl)-1-(prop-2-en-1-yl)-1H-imidazol-2-yl]sulfanyl}-N-(1,3-thiazol-2-yl)acetamide

Professional Introduction to Compound with CAS No. 1235361-83-7 and Product Name: 2-{[5-(3-nitrophenyl)-1-(prop-2-en-1-yl)-1H-imidazol-2-yl]sulfanyl}-N-(1,3-thiazol-2-yl)acetamide

Compound with the CAS number 1235361-83-7 and the product name 2-{[5-(3-nitrophenyl)-1-(prop-2-en-1-yl)-1H-imidazol-2-yl]sulfanyl}-N-(1,3-thiazol-2-yl)acetamide represents a significant advancement in the field of chemical biology and pharmaceutical research. This compound, characterized by its intricate molecular structure, has garnered considerable attention due to its potential applications in drug discovery and therapeutic development. The presence of multiple heterocyclic rings and functional groups makes it a versatile scaffold for designing novel bioactive molecules.

The core structure of this compound includes a 5-(3-nitrophenyl)-1-(prop-2-en-1-yl)-1H-imidazol-2-yl moiety linked via a sulfanyl group to an N-(1,3-thiazol-2-yl)acetamide moiety. This arrangement creates a rich chemical environment that can interact with biological targets in diverse ways. The nitrophenyl group, in particular, is known for its ability to modulate electron density and influence reactivity, making it a valuable component in medicinal chemistry.

Recent studies have highlighted the importance of heterocyclic compounds in drug development. The imidazole ring, a prominent feature in this molecule, is widely recognized for its biological activity and has been incorporated into numerous pharmacologically active agents. Similarly, the thiazole scaffold is another key component that has shown promise in various therapeutic applications. The combination of these motifs in the given compound suggests a high potential for biological activity.

One of the most compelling aspects of this compound is its potential to serve as a lead molecule for the development of new drugs targeting specific diseases. The sulfanyl bridge connecting the imidazole and thiazole rings introduces a level of structural complexity that can enhance binding affinity to biological targets. This feature is particularly relevant in the context of modern drug design, where optimizing binding interactions is crucial for achieving therapeutic efficacy.

Current research in chemical biology emphasizes the need for innovative molecular architectures that can interact selectively with disease-causing targets. The unique combination of functional groups in this compound positions it as a promising candidate for further investigation. For instance, the 3-nitrophenyl group can be exploited to modulate redox-sensitive pathways, which are often implicated in various pathological conditions.

The pharmaceutical industry has increasingly focused on developing small molecules with multifunctional properties. The compound under discussion exhibits characteristics that make it suitable for such applications. Its ability to engage with multiple biological pathways simultaneously could lead to synergistic effects, enhancing therapeutic outcomes. This concept aligns well with the current trend toward personalized medicine, where tailored molecular interventions are designed to address specific patient needs.

In addition to its potential as a drug lead, this compound also serves as an important intermediate in synthetic chemistry. The presence of reactive sites such as the sulfanyl group and the amide moiety allows for further functionalization, enabling chemists to explore new derivatives with tailored properties. Such flexibility is invaluable in drug discovery pipelines, where rapid iteration and optimization are essential.

The synthesis of this compound involves multiple steps that showcase advanced organic chemistry techniques. Each step must be carefully controlled to ensure high yield and purity, which are critical for subsequent biological evaluation. The use of state-of-the-art synthetic methodologies not only underscores the compound's complexity but also highlights the expertise required to produce it at scale.

From a computational chemistry perspective, modeling studies have been conducted to predict the interactions between this compound and potential biological targets. These studies have provided insights into how different functional groups contribute to binding affinity and selectivity. Such information is invaluable for guiding experimental efforts and optimizing lead structures.

The broader implications of this research extend beyond individual compounds to encompass advancements in drug discovery methodologies. By demonstrating how complex molecular architectures can be designed and evaluated effectively, studies involving compounds like this one contribute to the overall progress of medicinal chemistry.

In conclusion, compound with CAS No. 1235361-83-7 and product name 2-{[5-(3-nitrophenyl)-1-(prop-2-en-1-yl)-1H-imidazol-2-yl]sulfanyl}-N-(1,3-thiazol-2-yl)acetamide represents a significant contribution to the field of chemical biology and pharmaceutical research. Its intricate structure, rich functionalization, and potential biological activity make it a promising candidate for further exploration. As research continues to uncover new applications for such molecules, they are likely to play an increasingly important role in the development of next-generation therapeutics.